Cas no 1784357-72-7 (4-(1,1-Difluoroethyl)-1,3-thiazole-2-carbaldehyde)

• Product Name: 4-(1,1-Difluoroethyl)-1,3-thiazole-2-carbaldehyde
• CAS No: 1784357-72-7
• MF: C₆H₅F₂NOS
• MW: 177.171807050705
• CID: 5463480
• Update Time: 2025-11-06

4-(1,1-Difluoroethyl)-1,3-thiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-difluoroethyl)-1,3-thiazole-2-carbaldehyde
• Z3243595293
• 4-(1,1-Difluoroethyl)-1,3-thiazole-2-carbaldehyde

• Inchi： 1S/C6H5F2NOS/c1-6(7,8)4-3-11-5(2-10)9-4/h2-3H,1H3
• InChI Key： ZWQMSAWZPWOZGO-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC(=C1)C(C)(F)F

Computed Properties

• Exact Mass: 177.00599128 g/mol
• Monoisotopic Mass: 177.00599128 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.2
• Molecular Weight: 177.17

Additional information on 4-(1,1-Difluoroethyl)-1,3-thiazole-2-carbaldehyde

Recent Advances in the Application of 4-(1,1-Difluoroethyl)-1,3-thiazole-2-carbaldehyde (CAS: 1784357-72-7) in Chemical Biology and Pharmaceutical Research

The compound 4-(1,1-Difluoroethyl)-1,3-thiazole-2-carbaldehyde (CAS: 1784357-72-7) has emerged as a promising building block in medicinal chemistry and chemical biology. Recent studies highlight its utility as a versatile intermediate for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Its unique structural features, including the difluoroethyl group and thiazole ring, contribute to enhanced metabolic stability and target binding affinity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of this compound in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 4-(1,1-Difluoroethyl)-1,3-thiazole-2-carbaldehyde as a key intermediate to introduce the difluoroethyl moiety, which significantly improved the pharmacokinetic properties of the resulting inhibitors. The modified compounds showed enhanced selectivity and oral bioavailability compared to their non-fluorinated counterparts.

In antimicrobial research, a team from the University of Tokyo reported the use of this thiazole derivative in developing novel anti-tuberculosis agents. The electron-withdrawing effect of the difluoroethyl group was found to enhance the compound's ability to penetrate mycobacterial cell walls, leading to improved efficacy against drug-resistant strains of Mycobacterium tuberculosis. These findings were published in Bioorganic & Medicinal Chemistry Letters in early 2024.

Recent synthetic methodology developments have also expanded the utility of 1784357-72-7. A 2024 Nature Protocols paper described an efficient, scalable synthesis route that enables the production of this compound in high enantiomeric purity. This advancement addresses previous challenges in large-scale production and has facilitated its broader application in drug discovery programs.

The compound's mechanism of action has been further elucidated through structural biology studies. Cryo-EM analyses published in Cell Chemical Biology revealed that derivatives of 4-(1,1-Difluoroethyl)-1,3-thiazole-2-carbaldehyde can induce unique conformational changes in target proteins, providing new insights for structure-based drug design. These findings have opened new avenues for developing allosteric modulators of challenging drug targets.

Ongoing clinical trials involving compounds derived from this scaffold suggest its growing importance in pharmaceutical development. Phase I results for a FLT3 inhibitor containing this structural motif showed promising safety and efficacy profiles in acute myeloid leukemia patients, as reported at the 2024 American Society of Hematology annual meeting.

Future research directions include exploring the application of this compound in PROTAC (Proteolysis Targeting Chimera) development and as a warhead for covalent inhibitors. Its unique electronic properties and synthetic versatility position it as a valuable tool for addressing emerging challenges in drug discovery and chemical biology research.